Cas no 2229372-09-0 (methyl 4-(azetidin-3-yl)-1-methyl-1H-pyrazole-3-carboxylate)
methyl 4-(azetidin-3-yl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-(azetidin-3-yl)-1-methyl-1H-pyrazole-3-carboxylate
- 2229372-09-0
- EN300-1739660
-
- Inchi: 1S/C9H13N3O2/c1-12-5-7(6-3-10-4-6)8(11-12)9(13)14-2/h5-6,10H,3-4H2,1-2H3
- InChI Key: DBSILUZLVASAMM-UHFFFAOYSA-N
- SMILES: O(C)C(C1C(=CN(C)N=1)C1CNC1)=O
Computed Properties
- Exact Mass: 195.100776666g/mol
- Monoisotopic Mass: 195.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 56.2Ų
methyl 4-(azetidin-3-yl)-1-methyl-1H-pyrazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1739660-0.05g |
methyl 4-(azetidin-3-yl)-1-methyl-1H-pyrazole-3-carboxylate |
2229372-09-0 | 0.05g |
$1549.0 | 2023-09-20 | ||
| Enamine | EN300-1739660-0.1g |
methyl 4-(azetidin-3-yl)-1-methyl-1H-pyrazole-3-carboxylate |
2229372-09-0 | 0.1g |
$1623.0 | 2023-09-20 | ||
| Enamine | EN300-1739660-0.25g |
methyl 4-(azetidin-3-yl)-1-methyl-1H-pyrazole-3-carboxylate |
2229372-09-0 | 0.25g |
$1696.0 | 2023-09-20 | ||
| Enamine | EN300-1739660-0.5g |
methyl 4-(azetidin-3-yl)-1-methyl-1H-pyrazole-3-carboxylate |
2229372-09-0 | 0.5g |
$1770.0 | 2023-09-20 | ||
| Enamine | EN300-1739660-1.0g |
methyl 4-(azetidin-3-yl)-1-methyl-1H-pyrazole-3-carboxylate |
2229372-09-0 | 1g |
$1844.0 | 2023-06-03 | ||
| Enamine | EN300-1739660-2.5g |
methyl 4-(azetidin-3-yl)-1-methyl-1H-pyrazole-3-carboxylate |
2229372-09-0 | 2.5g |
$3611.0 | 2023-09-20 | ||
| Enamine | EN300-1739660-5.0g |
methyl 4-(azetidin-3-yl)-1-methyl-1H-pyrazole-3-carboxylate |
2229372-09-0 | 5g |
$5345.0 | 2023-06-03 | ||
| Enamine | EN300-1739660-10.0g |
methyl 4-(azetidin-3-yl)-1-methyl-1H-pyrazole-3-carboxylate |
2229372-09-0 | 10g |
$7927.0 | 2023-06-03 | ||
| Enamine | EN300-1739660-1g |
methyl 4-(azetidin-3-yl)-1-methyl-1H-pyrazole-3-carboxylate |
2229372-09-0 | 1g |
$1844.0 | 2023-09-20 | ||
| Enamine | EN300-1739660-5g |
methyl 4-(azetidin-3-yl)-1-methyl-1H-pyrazole-3-carboxylate |
2229372-09-0 | 5g |
$5345.0 | 2023-09-20 |
methyl 4-(azetidin-3-yl)-1-methyl-1H-pyrazole-3-carboxylate Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
Additional information on methyl 4-(azetidin-3-yl)-1-methyl-1H-pyrazole-3-carboxylate
Methyl 4-(azetidin-3-yl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2229372-09-0): A Comprehensive Overview
Methyl 4-(azetidin-3-yl)-1-methyl-1H-pyrazole-3-carboxylate, identified by its CAS number 2229372-09-0, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a pyrazole core linked to an azetidine ring, has garnered attention due to its structural complexity and potential biological activities. The detailed exploration of this compound not only sheds light on its chemical properties but also highlights its relevance in the development of novel therapeutic agents.
The structural framework of methyl 4-(azetidin-3-yl)-1-methyl-1H-pyrazole-3-carboxylate encompasses a pyrazole moiety substituted with a methyl group at the 1-position and an azetidine ring at the 4-position. The carboxylate ester group at the 3-position of the pyrazole ring introduces additional functionality, making it a versatile scaffold for further chemical modifications. This structural arrangement suggests potential interactions with biological targets, thereby warranting extensive investigation into its pharmacological properties.
In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and therapeutic potential. Pyrazole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of an azetidine ring into the pyrazole core in methyl 4-(azetidin-3-yl)-1-methyl-1H-pyrazole-3-carboxylate introduces unique conformational flexibility, which may enhance its binding affinity to biological targets. This feature has prompted researchers to explore its potential as a lead compound in drug discovery.
One of the most compelling aspects of methyl 4-(azetidin-3-yl)-1-methyl-1H-pyrazole-3-carboxylate is its ability to serve as a versatile intermediate in synthetic chemistry. The presence of multiple reactive sites, including the ester group and the nitrogen atoms in the pyrazole and azetidine rings, allows for diverse functionalization strategies. This chemical versatility enables the synthesis of libraries of derivatives, each with potentially unique biological profiles. Such libraries are invaluable tools in high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates.
The pharmacological evaluation of methyl 4-(azetidin-3-yl)-1-methyl-1H-pyrazole-3-carboxylate has revealed several promising activities. Preclinical studies have demonstrated its efficacy in inhibiting specific enzymatic targets associated with various diseases. For instance, preliminary data suggest that this compound exhibits inhibitory activity against certain kinases, which are key players in cancer signaling pathways. Additionally, it has shown potential as an anti-inflammatory agent by modulating cytokine production and reducing inflammatory mediator release.
The synthesis of methyl 4-(azetidin-3-yl)-1-methyl-1H-pyrazole-3-carboxylate involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key steps include cyclization reactions to form the pyrazole and azetidine rings, followed by esterification to introduce the carboxylate group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale studies and commercialize derivatives if warranted.
The computational modeling of methyl 4-(azetidin-3-yl)-1-methyl-1H-pyrazole-3-carboxylate has provided valuable insights into its binding interactions with biological targets. Molecular docking studies have identified key residues on target proteins that interact with different regions of the molecule. These insights have guided the design of structure-based drug optimization strategies aimed at enhancing potency and selectivity. The integration of computational techniques with experimental approaches has accelerated the drug discovery process significantly.
In conclusion, methyl 4-(azetidin-3-yl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2229372-09-0) represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features, combined with its synthetic versatility and pharmacological potential, make it a valuable compound in pharmaceutical research. As our understanding of biological pathways continues to expand, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.
2229372-09-0 (methyl 4-(azetidin-3-yl)-1-methyl-1H-pyrazole-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)